Cas no 1159826-05-7 (3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid)
1159826-05-7 structure
Product Name:3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
CAS No:1159826-05-7
MF:C13H10N4O2
MW:254.24410200119
CID:2192400
Update Time:2023-08-07
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
- Benzoic acid, 3-(2-amino[1,2,4]triazolo[1,5-a]pyridin-6-yl)-
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- Inchi: 1S/C13H10N4O2/c14-13-15-11-5-4-10(7-17(11)16-13)8-2-1-3-9(6-8)12(18)19/h1-7H,(H2,14,16)(H,18,19)
- InChI Key: KQGOPGHNIFHWMS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C1C=CC2=NC(N)=NN2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 352
- Topological Polar Surface Area: 93.5
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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